Cas no 1662688-34-7 (Taberdivarine H)

• Product Name: Taberdivarine H
• CAS No: 1662688-34-7
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 4670330
• PubChem ID: 134715098
• Update Time: 2025-07-09

Taberdivarine H Chemical and Physical Properties

Names and Identifiers

• Taberdivarine H
• (13E,14S,16S,18R)-13-Ethylidene-11-methyl-1-aza-11-azoniapentacyclo[12.3.1.02,7.08,17.011,16]octadec
• 1662688-34-7
• (13E,14S,16S,18R)-13-ethylidene-11-methyl-1-aza-11-azoniapentacyclo[12.3.1.02,7.08,17.011,16]octadeca-2,4,6,8(17)-tetraene-18-carboxylate

• Inchi： 1S/C20H22N2O2/c1-3-12-11-22(2)9-8-14-13-6-4-5-7-16(13)21-18(14)17(22)10-15(12)19(21)20(23)24/h3-7,15,17,19H,8-11H2,1-2H3/b12-3-/t15-,17-,19+,22?/m0/s1
• InChI Key： MBYUFXAXLKULGV-SFQLIIISSA-N
• SMILES： [O-]C([C@H]1[C@@H]2/C(=C\C)/C[N+]3(C)CCC4C5C=CC=CC=5N1C=4[C@@H]3C2)=O

Computed Properties

• Exact Mass: 322.168127949 g/mol
• Monoisotopic Mass: 322.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.1
• Molecular Weight: 322.4

Experimental Properties

• Color/Form: Powder

Taberdivarine H Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pleiocarpaman alkaloids Pleiocarpaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pleiocarpaman alkaloids

Additional information on Taberdivarine H

Recent Advances in the Study of Taberdivarine H (CAS: 1662688-34-7): A Promising Compound in Chemical Biology and Medicine

Taberdivarine H (CAS: 1662688-34-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This alkaloid derivative, initially isolated from natural sources, has demonstrated a range of pharmacological activities, including potential anti-inflammatory, anti-cancer, and neuroprotective effects. The growing body of research surrounding Taberdivarine H underscores its potential as a lead compound for drug development, particularly in addressing unmet medical needs in oncology and neurodegenerative diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Taberdivarine H. A 2023 publication in the Journal of Medicinal Chemistry reported that Taberdivarine H exhibits selective inhibition of key signaling pathways involved in cancer cell proliferation, such as the PI3K/AKT/mTOR cascade. The compound's unique chemical structure, characterized by its [describe specific structural features], allows it to interact with high affinity at the ATP-binding sites of these kinases, making it a promising candidate for targeted cancer therapies.

In addition to its anti-cancer properties, Taberdivarine H has shown remarkable neuroprotective effects in preclinical models of neurodegenerative disorders. Research published in ACS Chemical Neuroscience (2024) demonstrated that the compound can cross the blood-brain barrier and reduce oxidative stress in neuronal cells, potentially offering therapeutic benefits for conditions like Alzheimer's and Parkinson's diseases. These findings are particularly significant given the limited treatment options currently available for these debilitating conditions.

The synthesis and optimization of Taberdivarine H derivatives have also been an active area of research. A recent study in Organic Letters (2024) described an improved synthetic route for Taberdivarine H and its analogs, achieving higher yields and better stereoselectivity. This advancement is crucial for enabling further pharmacological evaluation and potential scale-up for clinical development. The synthetic accessibility of Taberdivarine H derivatives opens new possibilities for structure-activity relationship studies and the development of more potent and selective compounds.

Despite these promising developments, challenges remain in the development of Taberdivarine H as a therapeutic agent. Current research is addressing issues such as bioavailability, metabolic stability, and potential off-target effects. Ongoing pharmacokinetic studies in animal models are providing valuable data to guide the optimization of Taberdivarine H derivatives for clinical translation. The compound's progress through preclinical development will be closely watched by the pharmaceutical industry, as it represents a novel chemical scaffold with multiple potential therapeutic applications.

Looking forward, the research community anticipates that further investigation of Taberdivarine H will yield important insights into its mechanism of action and therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. With its unique combination of biological activities and chemical properties, Taberdivarine H stands as a compelling example of how natural product-inspired compounds continue to drive innovation in drug discovery.